Cas no 2425-74-3 (N-tert-butylformamide)

• Product Name: N-tert-butylformamide
• CAS No: 2425-74-3
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00003277
• CID: 84311
• PubChem ID: 87564207
• Update Time: 2025-10-29

N-tert-butylformamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butylformamide
• N-Formyl-tert-butylamine
• N-t-butyl carboxamide
• N-T-BUTYLFORMAMIDE
• N-tert-butyl-formamide
• tert-Butylformamide
• AI3-22415 (USDA)
• AI3-22415
• NSC7082
• WLN: VHMX1&1&1
• Formamide, N-(tert-butyl)-
• SCHEMBL26779
• InChI=1/C5H11NO/c1-5(2,3)6-4-7/h4H,1-3H3,(H,6,7
• EINECS 219-369-6
• N-T-BUTYLFORMAMIDE [HSDB]
• J-015417
• 4-04-00-00661 (Beilstein Handbook Reference)
• NSC-7082
• UNII-GZ0P5X0IRF
• HSDB 5877
• LS-13084
• DTXSID2062408
• Q27279357
• AKOS006222544
• FT-0634263
• NS00048782
• Formamide, N-(1,1-dimethylethyl)-
• tert.-butylformamide
• N-(1,1-Dimethylethyl)formamide
• BRN 1738869
• NSC 7082
• GZ0P5X0IRF
• SCHEMBL15223128
• N-(1,1-Dimethyl)formamide
• B1273
• D88776
• 2,3-DIBROMOBUTYRICACID
• MFCD00003277
• N-tert-Butylformamide, 98%
• 2425-74-3
• Formamide,1-dimethylethyl)-
• Formamide, N-tert-butyl-
• Formamide, N(tertbutyl)
• N(1,1Dimethyl)formamide
• DTXCID3037042
• tertButylformamide
• NtertButylformamide
• DB-046379
• Formamide, N(1,1dimethylethyl)
• N-(1,1-Dimethyl)formamide (NLM)

• MDL： MFCD00003277
• Inchi： 1S/C5H11NO/c1-5(2,3)6-4-7/h4H,1-3H3,(H,6,7)
• InChI Key： SDLAKRCBYGZJRW-UHFFFAOYSA-N
• SMILES： O=CNC(C)(C)C
• BRN： 1738869

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 63
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.903 g/mL at 25 °C(lit.)
• Melting Point: 16 °C (lit.)
• Boiling Point: 202°C
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.433(lit.)
• PSA: 29.10000
• LogP: 1.55770
• Solubility: Fully mixable
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

N-tert-butylformamide Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8
• RTECS：LQ1450000
• Safety Term：S23;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-tert-butylformamide

Recent Advances in the Study of N-tert-butylformamide (CAS: 2425-74-3) in Chemical Biology and Pharmaceutical Research

N-tert-butylformamide (CAS: 2425-74-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on the synthesis, properties, and biological activities of N-tert-butylformamide, providing insights into its role in advancing medicinal chemistry.

One of the key areas of focus has been the synthesis of N-tert-butylformamide and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable method for producing N-tert-butylformamide with high purity, which is critical for its use in pharmaceutical applications. The researchers utilized a catalytic process that minimizes byproducts, enhancing the compound's suitability for further chemical modifications.

In addition to its synthetic utility, N-tert-butylformamide has shown promise in biological assays. Recent in vitro studies have revealed its potential as a modulator of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-tert-butylformamide derivatives exhibit inhibitory activity against certain kinases involved in inflammatory responses. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs.

Further investigations into the pharmacokinetic properties of N-tert-butylformamide have also been conducted. A preclinical study highlighted its favorable absorption and metabolic stability, which are essential traits for drug candidates. However, challenges such as optimizing bioavailability and reducing potential toxicity remain areas of active research.

The versatility of N-tert-butylformamide extends to its use in proteomics and chemical biology. Researchers have employed it as a reagent for labeling and modifying biomolecules, enabling advanced studies of protein interactions and cellular processes. This application underscores its value as a tool in both basic and applied research.

In conclusion, N-tert-butylformamide (CAS: 2425-74-3) continues to be a compound of significant interest due to its diverse applications in drug discovery and chemical biology. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in therapeutic development. Future studies will likely focus on optimizing its pharmacological profile and exploring novel derivatives with enhanced efficacy and safety.